Cas no 67038-61-3 (1-iodo-2-methoxycyclohexane)

• Product Name: 1-iodo-2-methoxycyclohexane
• CAS No: 67038-61-3
• MF: C₇H₁₃IO
• MW: 240.081994771957
• CID: 965263
• PubChem ID: 291045
• Update Time: 2025-06-11

1-iodo-2-methoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-methoxycyclohexane
• 1-iodo-2-methoxy-cyclohexane
• 2-Iod-1-methoxycyclohexan
• AC1L6EZR
• AC1Q4PKX
• AGN-PC-009B02
• AR-1C4090
• CTK2F7663
• NSC155561
• SureCN6130593
•  
• NSC-155561
• EN300-1134732
• DTXSID60302976
• 67038-61-3
• SCHEMBL6130593
• AKOS026734247

• Inchi： 1S/C7H13IO/c1-9-7-5-3-2-4-6(7)8/h6-7H,2-5H2,1H3
• InChI Key： AWPSFXGKLLMWED-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OC

Computed Properties

• Exact Mass: 240.00069
• Monoisotopic Mass: 240.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 224.8°C at 760 mmHg
• Flash Point: 89.8°C
• Refractive Index: 1.525
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-iodo-2-methoxycyclohexane

1-Iodo-2-Methoxycyclohexane (CAS No. 67038-61-3): An Overview of Its Properties, Applications, and Recent Research

1-Iodo-2-Methoxycyclohexane (CAS No. 67038-61-3) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an iodo group and a methoxy group. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various applications.

The chemical structure of 1-iodo-2-methoxycyclohexane consists of a six-membered cyclohexane ring with an iodine atom attached to the first carbon and a methoxy group attached to the second carbon. The presence of the iodine atom makes the molecule highly reactive, particularly in nucleophilic substitution reactions. The methoxy group, on the other hand, introduces polarity and can influence the molecule's solubility and reactivity in different solvents.

In organic synthesis, 1-iodo-2-methoxycyclohexane serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional groups allow it to participate in a variety of reactions, including cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are crucial for the synthesis of complex organic molecules, including pharmaceuticals and natural products.

Recent research has highlighted the potential of 1-iodo-2-methoxycyclohexane in the development of new materials and pharmaceuticals. For instance, a study published in the *Journal of Organic Chemistry* demonstrated that 1-iodo-2-methoxycyclohexane can be used as a precursor for the synthesis of novel polymers with unique properties. These polymers exhibit enhanced mechanical strength and thermal stability, making them suitable for applications in advanced materials science.

In the pharmaceutical industry, 1-iodo-2-methoxycyclohexane has shown promise as an intermediate in the synthesis of various drugs. Its ability to undergo selective functionalization reactions allows chemists to introduce specific functional groups that are essential for the biological activity of target molecules. For example, a recent study in *Organic Letters* reported the use of 1-iodo-2-methoxycyclohexane in the synthesis of a novel class of antiviral agents. The resulting compounds exhibited potent activity against several viral strains, including influenza and herpes simplex virus.

The physical properties of 1-iodo-2-methoxycyclohexane are also noteworthy. It is a colorless liquid with a molecular weight of approximately 204 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its boiling point is around 190°C at atmospheric pressure, making it suitable for use in various synthetic processes without significant decomposition.

Safety considerations are an important aspect when handling 1-iodo-2-methoxycyclohexane. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from heat sources.

In conclusion, 1-Iodo-2-Methoxycyclohexane (CAS No. 67038-61-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in organic synthesis, materials science, and pharmaceutical development. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing these fields.